4-Chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazoline

• Molecular Formula: C10H13ClN2
• Molecular Weight: 196.67 g/mol
• IUPAC Name: 4-chloro-6,6-dimethyl-7,8-dihydro-5H-quinazoline
• InChI: InChI=1S/C10H13ClN2/c1-10(2)4-3-8-7(5-10)9(11)13-6-12-8/h6H,3-5H2,1-2H3
• InChI Key: BFZWJYPQJJXUAR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2=C(C1)C(=NC=N2)Cl)C

Description

4-Chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazoline is a useful research compound. Its molecular formula is C10H13ClN2 and its molecular weight is 196.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazoline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To 6,6-dimethyl-5,6,7,8-tetrahydroquinazolin-4(3H)-one (6.41 g, 36 mmol) in chloroform (10 mL) added phosphorus oxychloride (10 mL) and refluxed for 2 hours. The mixture was concentrated to an oil, then diluted with ethyl acetate (80 mL) and washed with saturated sodium carbonate (50 mL) and brine (25 mL). The solution was dried over anhydrous sodium sulfate, filtered and concentrated, then the residue purified by silica gel column chromatography (ethyl acetate/hexanes, 1:8) to give 4-chloro-6,6-dimethyl-5,6,7,8-tetrahydroquinazoline (5.3 g, 75% yield) as a yellow solid. 1H NMR (400 MHz, CDCl3): 8.72 (s, 1H), 2.52 (t, 2H), 2.14 (s, 2H), 1.48 (t 2H), 0.93 (s, 6H); MS (EI) for C10H13ClN2: 197 (MH+).